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Compound of Interest

Compound Name: Serotonin adipinate

Cat. No.: B103501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Serotonin, or 5-hydroxytryptamine (5-HT), is a critical monoamine neurotransmitter that plays a

pivotal role in a vast array of physiological processes, including mood regulation, sleep,

appetite, and cognition. In the context of cell biology, serotonin is a potent signaling molecule

that can influence cell proliferation, migration, and differentiation. Serotonin adipinate, a salt

of serotonin, is utilized in research to investigate these cellular effects. This document provides

detailed protocols for the preparation of serotonin adipinate solutions for cell culture

experiments, summarizes key quantitative data, and illustrates the relevant signaling pathways

and experimental workflows.
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Property Value/Description Source

Molecular Formula C₁₆H₂₂N₂O₅ [1][2][3]

Molecular Weight 322.36 g/mol [1][3]

Appearance Solid powder [1]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[1]

Slightly soluble in water [4]

Storage

Store at -20°C for long-term

storage. For short-term

storage, it can be kept in a dry,

dark place at 0-4°C.

[1]

Table 2: Recommended Concentrations for Cell Culture
Experiments
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Concentration
Range

Cell Type/System Observed Effect Source

0.1 µM - 0.55 µM
Murine Peritoneal

Mast Cells

Uptake of serotonin by

the cell culture.
[5]

1.0 µM JAR cells

Used as the Kм

concentration for

[³H]5-HT tracer in

reuptake inhibition

assays.

[6]

20 µM - 200 µM
Rat Cerebral Cortex

Slice Cultures

Increased the number

of glutamate neurons.

Concentrations above

250 µM were reported

to have toxic effects.

[7]

100 µM
Dissociated Rat

Sympathetic Neurons

Used to study

serotonin as a

neurotransmitter.

[8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Serotonin Adipinate
Stock Solution in DMSO
Materials:

Serotonin adipinate powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), carefully

weigh out the desired amount of serotonin adipinate powder. For a 10 mM stock solution,

you will need 3.22 mg of serotonin adipinate for 1 mL of DMSO.

Dissolution: Add the weighed serotonin adipinate powder to a sterile polypropylene tube.

Using a calibrated micropipette, add the calculated volume of cell culture grade DMSO to the

tube.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes, or until the powder is

completely dissolved. Visually inspect the solution to ensure there are no undissolved

particles.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 10-50 µL) in sterile polypropylene tubes to avoid repeated freeze-thaw cycles. Store

the aliquots at -20°C for long-term use.

Protocol 2: Preparation of a Working Solution in Cell
Culture Medium
Materials:

10 mM Serotonin Adipinate stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes and micropipettes with sterile tips

Sterile syringe filter (0.22 µm)

Procedure:
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Thawing the Stock Solution: Remove an aliquot of the 10 mM serotonin adipinate stock

solution from the -20°C freezer and thaw it at room temperature.

Dilution: In a sterile conical tube, add the desired volume of pre-warmed complete cell

culture medium. To prepare a final working concentration (e.g., 10 µM), perform a serial

dilution from the 10 mM stock solution. For example, to make 10 mL of a 10 µM working

solution, add 10 µL of the 10 mM stock solution to 9.99 mL of cell culture medium.

Note on DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is non-toxic to your cells, typically below 0.5% (v/v).

Mixing: Gently mix the working solution by inverting the tube several times or by gentle

pipetting. Avoid vigorous vortexing, which can cause shearing of media components.

Sterile Filtration (Optional but Recommended): For critical experiments, it is advisable to

sterile-filter the final working solution using a 0.22 µm syringe filter to remove any potential

microbial contamination introduced during the dilution process.

Application to Cells: The freshly prepared serotonin adipinate working solution is now ready

to be added to your cell cultures.

Mandatory Visualization
Serotonin Signaling Pathways
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Serotonin Signaling Pathways

Serotonin (5-HT)

G-Protein Coupled Receptor
(e.g., 5-HT1, 5-HT2, 5-HT4, 5-HT5, 5-HT6, 5-HT7)

Ligand-Gated Ion Channel
(5-HT3 Receptor)

G-Protein

activates

Ion Influx (Na⁺, K⁺, Ca²⁺)

opens to allow

Adenylyl Cyclase (AC)

modulates

Phospholipase C (PLC)

activates

cAMP

produces

IP3 & DAG

produces

Protein Kinase A (PKA)

activates

Cellular Response
(e.g., Proliferation, Migration)

Ca²⁺ Release & PKC Activation

leads to
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Experimental Workflow: Serotonin Adipinate Treatment of Cultured Cells

Start: Cell Seeding

Cell Adherence &
Growth (24-48h)

Prepare Serotonin Adipinate
Working Solution

Remove old medium &
Add treatment medium

Incubate for desired
duration (e.g., 24h, 48h)

Endpoint Analysis
(e.g., Proliferation Assay, Western Blot, qPCR)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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